2,6-Dichloro-4-nitropyridine-N-oxide
Overview
Description
“2,6-Dichloro-4-nitropyridine-N-oxide” is a chemical compound with the empirical formula C5H2Cl2N2O3 . It has a molecular weight of 208.99 . This compound is useful in organic synthesis .
Molecular Structure Analysis
The SMILES string representation of the molecule is [O-]N+c1cc(Cl)n+c(Cl)c1 . This provides a text-based representation of the molecule’s structure.
Physical And Chemical Properties Analysis
2,6-Dichloro-4-nitropyridine-N-oxide is a solid with a melting point of 176-180 °C .
Scientific Research Applications
Organic Synthesis
This compound serves as an important intermediate in organic synthesis. Its nitro group, in particular, is a pivotal functional group in organic chemistry, often used in the synthesis of more complex molecules. It can undergo various chemical reactions, including reduction to amines, which are key building blocks for pharmaceuticals, agrochemicals, and dyes .
Energetic Materials
In the field of energetic materials, “2,6-Dichloro-4-nitropyridine-N-oxide” is utilized for the synthesis of compounds with high densities and good detonation properties. Its derivatives are explored for the development of new high-energy density materials due to their positive oxygen balance and potential for insensitivity .
Pesticide Detection
The compound has been identified as useful in the detection of certain pesticides. It shows a rapid response to 2,6-dichloro-4-nitroaniline (DCN), a common pesticide, which can be quantitatively analyzed in fruit extracts, indicating its role in environmental monitoring and food safety .
Material Science
In material science, “2,6-Dichloro-4-nitropyridine-N-oxide” is explored for the creation of novel materials. Its derivatives are investigated for their potential use in various applications, including the synthesis of insensitive explosives and other materials that require a high percentage of nitrogen and oxygen .
Environmental Science
The compound’s derivatives are also significant in environmental science. They are used in the synthesis of materials that can potentially aid in pollution control and environmental remediation, owing to their reactive nature and ability to form stable bonds with other environmental pollutants .
Chemical Synthesis
“2,6-Dichloro-4-nitropyridine-N-oxide” is a valuable reagent in chemical synthesis. It is involved in the preparation of various pyridine derivatives, which are important intermediates in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals .
Biochemistry
In biochemistry, this compound is used in proteomics research applications. It can be part of the synthesis pathway for biochemical compounds, including those that are nitrogen-rich, which are essential in various biological processes .
Pharmacology
Lastly, in pharmacology, “2,6-Dichloro-4-nitropyridine-N-oxide” finds its application in the synthesis of medicinal compounds. Its structural motif is often present in molecules that exhibit biological activity, making it a key starting material in drug discovery and development .
Safety and Hazards
Future Directions
The potential use of nitro derivatives of pyridines and their bicyclic analogs has been reported for the synthesis of novel insensitive explosives . This suggests that 2,6-Dichloro-4-nitropyridine-N-oxide and similar compounds could have potential applications in the development of new energetic materials.
properties
IUPAC Name |
2,6-dichloro-4-nitro-1-oxidopyridin-1-ium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Cl2N2O3/c6-4-1-3(9(11)12)2-5(7)8(4)10/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWOLKOLHQCMQDE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C([N+](=C1Cl)[O-])Cl)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Cl2N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60382798 |
Source
|
| Record name | 2,6-Dichloro-4-nitro-1-oxo-1lambda~5~-pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60382798 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dichloro-4-nitropyridine-N-oxide | |
CAS RN |
2587-01-1 |
Source
|
| Record name | 2587-01-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=136570 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2,6-Dichloro-4-nitro-1-oxo-1lambda~5~-pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60382798 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,6-Dichloro-4-nitropyridine-N-oxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the spatial arrangement of the nitro group relative to the pyridine ring in 2,6-Dichloro-4-nitropyridine N-oxide?
A1: The nitro group in 2,6-Dichloro-4-nitropyridine N-oxide is nearly coplanar with the aromatic ring, exhibiting a twist angle of 4.00° and a fold angle of 2.28°. []
Q2: How are the molecules of 2,6-Dichloro-4-nitropyridine N-oxide arranged in the solid state?
A2: The crystal structure of 2,6-Dichloro-4-nitropyridine N-oxide exhibits a herringbone pattern. [] This means that the molecules are arranged in a zigzag fashion along the b-axis, resembling the bones of a fish.
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